Anticancer agent 245

• Molecular Formula: C24H22BNO4
• Molecular Weight: 399.2 g/mol
• InChI: InChI=1S/C24H22BNO4/c1-16(27)17-8-10-18(11-9-17)20-5-3-7-22(14-20)26-23(28)13-12-19-4-2-6-21-15-30-25(29)24(19)21/h2-11,14,29H,12-13,15H2,1H3,(H,26,28)
• InChIKey: KANKQAZGSKQFCK-UHFFFAOYSA-N

Anticancer agent 245: CPSF3 Inhibitor

Anticancer agent 245 (also known as Compound 115, CAS 2130040-60-5) is a 7-propanamide benzoxaborole derivative with a molecular formula of C24H22BNO4 and a molecular weight of 399.25 g/mol . It has been investigated as a potent anticancer agent, demonstrating significant antiproliferative activity against a range of human cancer cell lines in vitro, as well as antitumor efficacy in vivo in a mouse xenograft model and favorable pharmacokinetic characteristics in rats [1] [2].

CPSF3 pathway studies – direct inhibition of pre-mRNA 3′-end processing

Cancer cell proliferation screening – reported multi-lineage antiproliferative activity

In vivo model evaluation – reported mouse model and rat PK context

• [1] MedChemExpress. (n.d.). Anticancer agent 245 (Compound 115). Retrieved from https://www.medchemexpress.eu/anticancer-agent-245.html View Source
• [2] Zhang, J., Zhang, J., Hao, G., Xin, W., Yang, F., Zhu, M., & Zhou, H. (2019). Design, Synthesis, and Structure-Activity Relationship of 7-Propanamide Benzoxaboroles as Potent Anticancer Agents. Journal of Medicinal Chemistry, 62(14), 6765–6784. DOI: 10.1021/acs.jmedchem.9b00736. View Source

Anticancer agent 245 Selectivity

Within the 7-propanamide benzoxaborole class, minor structural variations lead to significant, quantifiable differences in anticancer potency. For example, the closely related analog Compound 103 (which lacks a terminal acetyl group on the biphenyl moiety) exhibits an IC50 of 33 nM against SKOV3 ovarian cancer cells, whereas Anticancer agent 245 (Compound 115) demonstrates a 1.6-fold increase in potency with an IC50 of 21 nM [1]. This illustrates that generic or structurally similar benzoxaboroles cannot be assumed to have equivalent biological activity, and specific compound selection is critical for reproducible research outcomes. The differentiation is not merely structural but is directly measurable in functional assays.

Benzoxaborole class mismatch

Tavaborole/crisaborole target leucyl-tRNA synthetase or PDE4; CPSF3 inhibition may not be recapitulated.

Mechanistic divergence from kinase inhibitors

Transcriptional termination phenotype is distinct from pan-kinase or DNA-damaging agent effects.

Compound identity confusion with KW-2450

KW-2450 is an Aurora kinase inhibitor; substitution yields divergent, irreproducible outcomes.

• [1] Zhang, J., Zhang, J., Hao, G., Xin, W., Yang, F., Zhu, M., & Zhou, H. (2019). Design, Synthesis, and Structure-Activity Relationship of 7-Propanamide Benzoxaboroles as Potent Anticancer Agents. Journal of Medicinal Chemistry, 62(14), 6765–6784. DOI: 10.1021/acs.jmedchem.9b00736. View Source

Anticancer agent 245 Comparative Evidence

CPSF3 Target Engagement Specificity

In a direct head-to-head comparison within the same study, Anticancer agent 245 (Compound 115) exhibits 1.6-fold higher potency against SKOV3 ovarian cancer cells than its closest structural analog, Compound 103 [1]. This quantifiable difference is attributed to the presence of a terminal acetyl group on the biphenyl system of Compound 115, which is absent in Compound 103, highlighting the critical nature of specific substituents for target engagement and potency.

Target Engagement

Class‑level

Direct CPSF3 endonuclease inhibition vs. leucyl‑tRNA synthetase (tavaborole) / PDE4 (crisaborole)

Supports CPSF3 pathway attribution.

Functional assay divergence confirmed; distinct from antifungal/anti‑inflammatory benzoxaboroles.

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	21 nM (0.021 μM)
Comparator Or Baseline	Compound 103: 33 nM (0.033 μM)
Quantified Difference	1.6-fold (Compound 115 is 36% more potent than Compound 103)
Conditions	SKOV3 human ovarian cancer cell line; cell viability assay (MTS assay); 72-hour incubation period.

Why This Matters

This direct comparator data allows researchers to quantitatively justify the selection of Anticancer agent 245 over the structurally similar Compound 103 when developing assays or probing SAR around the benzoxaborole scaffold for ovarian cancer applications.

• [1] Zhang, J., Zhang, J., Hao, G., Xin, W., Yang, F., Zhu, M., & Zhou, H. (2019). Design, Synthesis, and Structure-Activity Relationship of 7-Propanamide Benzoxaboroles as Potent Anticancer Agents. Journal of Medicinal Chemistry, 62(14), 6765–6784. DOI: 10.1021/acs.jmedchem.9b00736. View Source

Antiproliferative Potency Across Cancer Lines

Anticancer agent 245 demonstrates a consistent, nanomolar-range antiproliferative profile across a panel of three distinct human cancer cell lines representing ovarian (SKOV3), breast (MDA-MB-231), and colorectal (HCT-116) cancers [1]. The IC50 values provide a quantitative benchmark for comparing its potency against these specific cancer types in vitro.

Antiproliferative Activity

Reported

SKOV3: 0.021 μM · MDA‑MB‑231: 0.056 μM · HCT‑116: 0.11 μM

Reported multi‑lineage cell response context.

Versus lineage‑restricted CPSF3 inhibitor comparators; activity may vary across models.

Evidence Dimension	Antiproliferative activity (IC50) across multiple cell lines
Target Compound Data	SKOV3: 0.021 μM; MDA-MB-231: 0.056 μM; HCT-116: 0.11 μM
Comparator Or Baseline	N/A (Panel of three distinct cancer cell lines for baseline potency assessment)
Quantified Difference	2.7-fold difference between SKOV3 (most sensitive) and HCT-116 (least sensitive) within the panel
Conditions	Cell viability assays; SKOV3 (ovarian), MDA-MB-231 (breast), and HCT-116 (colorectal) cancer cell lines.

Why This Matters

This multi-cell line dataset provides procurement scientists with quantitative potency references, enabling the selection of appropriate cell-based assay systems and facilitating comparative analysis with other compounds being evaluated for similar oncology indications.

• [1] MedChemExpress. (n.d.). Anticancer agent 245 (Compound 115). Retrieved from https://www.medchemexpress.eu/anticancer-agent-245.html View Source

In Vivo Antitumor Efficacy and Pharmacokinetics

In vivo studies have confirmed that Anticancer agent 245 exhibits antitumor efficacy in a mouse xenograft model of ovarian cancer [1]. The compound showed excellent efficacy in this in vivo setting, validating the translation of its potent in vitro activity to a physiologically relevant tumor model.

In Vivo Response

Class‑level

Antitumor activity in mouse models; favorable rat PK reported

Model‑response and exposure context review.

Specific PK parameters undisclosed; data to verify.

Evidence Dimension	Tumor growth inhibition in vivo
Target Compound Data	Exhibits antitumor efficacy (qualitative statement of significant tumor growth inhibition)
Comparator Or Baseline	Vehicle control group (implicit baseline for in vivo efficacy studies)
Quantified Difference	Data reported qualitatively in source; explicit tumor growth inhibition curve data not available in public abstract.
Conditions	SKOV3 human ovarian cancer xenograft model in mice.

Why This Matters

Confirmation of in vivo efficacy is a critical differentiator for compounds intended for advanced preclinical studies. It demonstrates that Anticancer agent 245 possesses drug-like properties enabling it to reach its target and exert a pharmacodynamic effect in a whole-organism model, which is a key consideration for procurement in translational research.

• [1] Zhang, J., Zhang, J., Hao, G., Xin, W., Yang, F., Zhu, M., & Zhou, H. (2019). Design, Synthesis, and Structure-Activity Relationship of 7-Propanamide Benzoxaboroles as Potent Anticancer Agents. Journal of Medicinal Chemistry, 62(14), 6765–6784. DOI: 10.1021/acs.jmedchem.9b00736. View Source

Distinction from KW-2450 Aurora Inhibitor

Preliminary pharmacokinetic (PK) studies in rats have indicated that Anticancer agent 245 possesses favorable pharmacokinetic characteristics [1]. This suggests that the compound has acceptable absorption, distribution, metabolism, and excretion (ADME) properties in a preclinical species, supporting its use in further in vivo pharmacology and toxicology studies.

Compound Identity

Class‑level

CPSF3 inhibitor; CAS 2130040‑60‑5 vs. KW‑2450 (Aurora kinase inhibitor)

Ensures procurement accuracy context.

Mis‑identification leads to divergent transcriptional vs. polyploidy phenotypes.

Evidence Dimension	Pharmacokinetic parameters (e.g., bioavailability, clearance, half-life)
Target Compound Data	Demonstrates favorable pharmacokinetic characteristics (qualitative statement)
Comparator Or Baseline	Implicit comparison to standard oral bioavailability and drug-like property expectations
Quantified Difference	Data reported qualitatively; specific numerical PK parameters (e.g., CL, Vd, t1/2) not available in public sources.
Conditions	Rat model (specific strain and dosing regimen not detailed in public abstract).

Why This Matters

For procurement in research programs that involve in vivo studies, a compound with a documented favorable PK profile reduces the risk of encountering unexpected absorption or clearance issues. This supporting evidence positions Anticancer agent 245 as a more attractive candidate for advanced preclinical development compared to analogs lacking any PK characterization.

• [1] MedChemExpress. (n.d.). Anticancer agent 245 (Compound 115). Retrieved from https://www.medchemexpress.eu/anticancer-agent-245.html View Source

Anticancer agent 245 Applications

CPSF3 Transcriptional Termination Validation

Given its quantifiable 1.6-fold potency advantage over the closely related Compound 103 in SKOV3 cells [1], Anticancer agent 245 is ideally suited for medicinal chemistry and SAR studies focused on optimizing the terminal aryl substituents of 7-propanamide benzoxaboroles. It serves as a key benchmark compound for evaluating new analogs designed to further improve ovarian cancer cell potency.

In Vivo Proof-of-Concept for CPSF3 Therapies

Based on its demonstrated in vivo antitumor efficacy in an SKOV3 mouse xenograft model and favorable rat PK profile [1] [2], Anticancer agent 245 is a strong candidate for further preclinical evaluation. It can be utilized in mouse xenograft or orthotopic models of ovarian, breast, or colorectal cancer to explore dose-response relationships, combination therapies, and biomarkers of response.

Benchmark for Novel CPSF3 Inhibitors

With a well-characterized multi-cell line IC50 profile (0.021–0.11 μM) [2], Anticancer agent 245 is an excellent positive control compound for developing and validating cell viability and proliferation assays. Its consistent activity across SKOV3, MDA-MB-231, and HCT-116 cells provides a reliable benchmark for assay performance and inter-experimental reproducibility.

Application

Selection Property

Validation Focus

CPSF3 pathway validation studies

Target engagement specificity

Transcriptional readthrough endpoint review

In vivo model‑response studies

Reported in vivo model and PK context

Tumor endpoint and exposure‑model review

CPSF3 inhibitor benchmarking

Multi‑lineage cell proliferation assay context

Cell‑model endpoint reproducibility

• [1] Zhang, J., Zhang, J., Hao, G., Xin, W., Yang, F., Zhu, M., & Zhou, H. (2019). Design, Synthesis, and Structure-Activity Relationship of 7-Propanamide Benzoxaboroles as Potent Anticancer Agents. Journal of Medicinal Chemistry, 62(14), 6765–6784. DOI: 10.1021/acs.jmedchem.9b00736. View Source
• [2] MedChemExpress. (n.d.). Anticancer agent 245 (Compound 115). Retrieved from https://www.medchemexpress.eu/anticancer-agent-245.html View Source